![molecular formula C20H23FN2O B5055494 N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide](/img/structure/B5055494.png)
N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide, also known as FUB-PB-22, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first synthesized in 2012 and has gained popularity in the research community due to its potent agonistic activity towards cannabinoid receptors.
Mechanism of Action
N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide binds to the CB1 and CB2 receptors in a manner similar to that of delta-9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis. This results in the activation of G protein-coupled receptors, leading to the inhibition of adenylyl cyclase and modulation of intracellular calcium levels. These effects ultimately lead to the modulation of neurotransmitter release and the regulation of various physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of pain perception, appetite, and mood. It has also been shown to have anti-inflammatory and neuroprotective properties. However, the exact mechanisms underlying these effects are still not fully understood and require further investigation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide is its high affinity for the CB1 and CB2 receptors, making it a valuable tool for studying the endocannabinoid system. Its synthetic nature also allows for precise control over its chemical properties, making it easier to study than natural cannabinoids. However, one of the limitations of this compound is its potential for abuse, which has led to its classification as a controlled substance in several countries.
Future Directions
There are several future directions for research on N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide. One area of interest is its potential as a therapeutic agent for various medical conditions, including pain, inflammation, and neurodegenerative diseases. Another area of research is the development of new synthetic cannabinoids with improved pharmacological properties and fewer side effects. Additionally, more studies are needed to fully understand the biochemical and physiological effects of this compound and its potential for abuse.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has gained popularity in the research community due to its potent agonistic activity towards cannabinoid receptors. It has been extensively studied in vitro and in vivo to investigate its pharmacological properties and has shown promise as a valuable tool for studying the endocannabinoid system. Further research is needed to fully understand its biochemical and physiological effects and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide involves a multi-step process that starts with the reaction of 2-methylbenzoyl chloride with piperidine in the presence of a base such as triethylamine. The resulting product is then reacted with 2-fluorobenzyl chloride to form the final compound, this compound. The purity of the final product can be improved by recrystallization or chromatography.
Scientific Research Applications
N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-methylbenzamide has been extensively studied in vitro and in vivo to investigate its pharmacological properties. It has been shown to bind selectively to the CB1 and CB2 receptors with high affinity, leading to the activation of downstream signaling pathways. This makes it a valuable tool for studying the endocannabinoid system and its role in various physiological processes.
Properties
IUPAC Name |
N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O/c1-15-7-2-4-10-18(15)20(24)22-17-9-6-12-23(14-17)13-16-8-3-5-11-19(16)21/h2-5,7-8,10-11,17H,6,9,12-14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVUDMFVFFKHEQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2CCCN(C2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
43.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47197417 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.